Cas no 2680834-82-4 (2-(1,1-dioxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1lambda6-thian-4-yl)acetic acid)

• Product Name: 2-(1,1-dioxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1lambda6-thian-4-yl)acetic acid
• CAS No: 2680834-82-4
• MF: C₁₁H₁₇NO₆S
• MW: 291.320782423019
• CID: 5635463
• PubChem ID: 165922710
• Update Time: 2025-10-28

2-(1,1-dioxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1lambda6-thian-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thian-4-yl)acetic acid
• EN300-28288422
• 2680834-82-4
• 2-(1,1-dioxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1lambda6-thian-4-yl)acetic acid

• Inchi： 1S/C11H17NO6S/c1-2-5-18-10(15)12-11(8-9(13)14)3-6-19(16,17)7-4-11/h2H,1,3-8H2,(H,12,15)(H,13,14)
• InChI Key： VHKKQJVQBYEIGE-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(=O)O)(CC1)NC(=O)OCC=C)(=O)=O

Computed Properties

• Exact Mass: 291.07765844g/mol
• Monoisotopic Mass: 291.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-(1,1-dioxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1lambda6-thian-4-yl)acetic acid

2-(1,1-Dioxo-4-{(Prop-2-en-1-yloxy)carbonylamino}-1λ6-thian-4-yl)acetic Acid: A Comprehensive Overview

Introduction to 2-(1,1-Dioxo-4-{(Prop-2-en-1-yloxy)carbonylamino}-1λ6-thian-4-yl)acetic Acid

2-(1,1-Dioxo-4-{(Prop-2-en-1-yloxy)carbonylamino}-1λ6-thian-4-yl)acetic acid, a compound with the CAS registry number 2680834-82-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiane derivatives, which are known for their unique structural properties and reactivity. The molecule's structure incorporates a thiane ring system, which is a six-membered ring containing two sulfur atoms and one oxygen atom. The presence of the dioxo group and the propenoyloxy carbonyl amino substituent adds complexity to its structure, making it a subject of interest for researchers in the field of organic synthesis and drug development.

The compound's structure can be broken down into several key components: the thiane ring, the dioxo substituent, and the propenoyloxy carbonyl amino group. The thiane ring provides a rigid framework that influences the molecule's stability and reactivity. The dioxo group introduces electron-withdrawing effects, which can enhance the molecule's electrophilicity and reactivity in certain chemical reactions. The propenoyloxy carbonyl amino group adds functionality by introducing potential sites for hydrogen bonding and other non-covalent interactions, which are crucial in biological systems.

Recent studies have highlighted the importance of such complex molecules in drug design, particularly in the development of bioactive compounds with specific targeting capabilities. The compound's ability to form hydrogen bonds and its rigid structure make it a promising candidate for use in drug delivery systems and as a scaffold for further chemical modifications.

Synthesis and Structural Characterization

The synthesis of 2-(1,1-dioxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1λ6-thian-4-yl)acetic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the thiane ring system, followed by functionalization with the dioxo and propenoyloxy carbonyl amino groups. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product, ensuring its structural integrity.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, reducing production costs and improving scalability. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality. These developments underscore the compound's potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

Applications in Pharmaceutical Research

The compound's unique structure has garnered attention in pharmaceutical research due to its potential as a drug lead. Its rigid framework allows for precise molecular interactions with biological targets, making it an ideal candidate for designing drugs targeting specific receptors or enzymes. Recent studies have explored its role as a scaffold for developing inhibitors of kinases, which are enzymes involved in various cellular processes including cell proliferation and apoptosis.

In addition to its role as a drug scaffold, the compound has also been investigated for its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity in vitro, suggesting its potential application in treating inflammatory diseases such as arthritis.

Furthermore, the compound's ability to form stable complexes with metal ions has led to its exploration as a chelating agent in metal-based drug delivery systems. This property could be particularly useful in developing drugs targeting metal-dependent enzymes or those requiring metal ion coordination for activity.

Environmental Impact and Safety Considerations

As with any chemical compound intended for large-scale use, understanding its environmental impact is crucial. Studies on the environmental fate of 2-(1,1-dioxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1λ6-thian